Cas no 5072-54-8 (Ethanaminium,N,N,N-trimethyl-2-(1-oxopropoxy)-)

• Product Name: Ethanaminium,N,N,N-trimethyl-2-(1-oxopropoxy)-
• CAS No: 5072-54-8
• Molecular Formula: C₂₇H₄₂O₄
• Molecular Weight: 430.61998
• CID: 372112
• PubChem ID: 75612

Ethanaminium,N,N,N-trimethyl-2-(1-oxopropoxy)- Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-(1-oxopropoxy)-
• propionylcholine
• 1-pentanaminium, 2-hydroxy-N,N,N-trimethyl-3-oxo-
• 2-Hydroxy-N,N,N-trimethyl-3-oxopentan-1-aminium
• LogP
• CHOLINE PROPANOATE (ESTER)
• CHEBI:166483
• N,N,N-TRIMETHYL-2-(1-OXOPROPOXY)ETHANAMINIUM
• Ethanaminium, N,N,N-trimethyl-2-(1-oxopropoxy)-
• trimethyl(2-propanoyloxyethyl)azanium
• UNII-RF1RI05V6M
• N,N,N-Trimethyl-2-(propanoyloxy)ethan-1-aminium
• RF1RI05V6M
• trimethyl[2-(propanoyloxy)ethyl]azanium
• SCHEMBL2303835
• PCH
• DTXSID90964965
• Q27894775
• 5072-54-8

• InChIKey： VVQZRZCFJJZEKN-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H18NO2/c1-5-8(10)11-7-6-9(2,3)4/h5-7H2,1-4H3/q+1
• SMILES： CCC(=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 160.13384
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 160.134
• Heavy Atom Count: 11
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 37.3
• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Acyl cholines